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Compound of Interest

Compound Name:
ethyl 2-

[(chlorosulfonyl)amino]acetate

CAS No.: 391912-52-0

Cat. No.: B6252150

Get Quote

Executive Summary
Ethyl 2-[(chlorosulfonyl)amino]acetate (CAS: 391912-52-0) is an electrophilic sulfamoyl

chloride derivative of glycine ethyl ester. It serves as a critical "linchpin" reagent in medicinal

chemistry, specifically for generating unsymmetrical sulfamides and cyclic sulfamide scaffolds

(e.g., 1,2,5-thiadiazolidin-3-one 1,1-dioxides). Its dual functionality—combining a highly

reactive chlorosulfonyl group with an amino acid ester—allows for sequential nucleophilic

substitutions, making it indispensable for fragment-based drug discovery (FBDD) targeting

metabolic enzymes like 11

-HSD1.

Chemical Identity & Structural Analysis[1]
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Property Specification

IUPAC Name Ethyl 2-[(chlorosulfonyl)amino]acetate

Common Name N-(Chlorosulfonyl)glycine ethyl ester

CAS Number 391912-52-0

Molecular Formula

Molecular Weight 201.63 g/mol

Functional Groups

Sulfonyl Chloride (

), Secondary Amine (

), Ethyl Ester (

)

Physical State
Viscous oil or low-melting solid (moisture

sensitive)

Predicted Boiling Point ~294°C (decomposes)

Electronic Distribution & Reactivity
The molecule features two electrophilic centers with distinct reactivity profiles:

Sulfur Center (

): The chlorosulfonyl group is the "harder" and more reactive electrophile. It undergoes rapid
nucleophilic substitution with amines or alcohols.

Carbonyl Carbon (

): The ethyl ester is less reactive but serves as a latent electrophile for intramolecular
cyclization reactions under basic conditions.

Synthesis & Preparation Protocol
Note: This synthesis involves corrosive reagents and must be performed in a fume hood.
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The most authoritative synthesis route involves the direct chlorosulfonylation of glycine ethyl

ester hydrochloride using sulfuryl chloride (

).

Reagents
Starting Material: Glycine ethyl ester hydrochloride (

)

Reagent: Sulfuryl chloride (

)

Catalyst (Optional): Antimony pentachloride (

) or simply reflux.

Solvent: Acetonitrile (

) or Dichloromethane (

).

Step-by-Step Methodology
Suspension: Suspend glycine ethyl ester hydrochloride (1.0 eq) in anhydrous acetonitrile

under an inert atmosphere (

or

).

Addition: Add sulfuryl chloride (2.5 eq) dropwise at

. The excess is required to drive the equilibrium and manage HCl evolution.

Reflux: Heat the mixture to reflux (

) for 12–16 hours. The solid starting material will dissolve as the reaction proceeds.
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Degassing: A steady stream of

should be bubbled through the solution to remove evolved HCl gas.

Isolation: Concentrate the reaction mixture in vacuo to remove solvent and excess

.

Purification: The residue is typically a viscous oil. It can be used directly or purified via rapid

filtration through a silica plug (using non-protic solvents like

) to avoid hydrolysis.

Critical Control Point: Avoid all contact with water. The sulfamoyl chloride moiety hydrolyzes

rapidly to the sulfamic acid (

), which is catalytically dead for subsequent amidation.

Reactivity Profile & Applications
Synthesis of Unsymmetrical Sulfamides
The primary utility of this reagent is the "Sulfamide Switch" strategy. It allows the connection of

two different amine fragments (

and

) via a stable

linker.

Mechanism:

First Substitution: Reaction with

displaces the chloride.

Product:

Second Substitution (Cyclization): Treatment with base (e.g., NaOEt or DBU) triggers

intramolecular attack of the sulfamide nitrogen onto the ester.
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Product:1,2,5-Thiadiazolidin-3-one 1,1-dioxide (Cyclic Sulfamide).

"Burgess-Type" Elimination Pathways
While not the classic Burgess reagent (which is a carbamate), this molecule can undergo

similar elimination mechanisms. Upon treatment with a tertiary amine base (

), it can generate a transient N-sulfonylamine (

). This reactive intermediate is highly electrophilic and can be trapped by nucleophiles or
undergo [2+2] cycloadditions.

Visualization of Reaction Pathways
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Figure 1: Reaction pathway for the synthesis of cyclic sulfamide scaffolds using Ethyl 2-
[(chlorosulfonyl)amino]acetate.

Experimental Handling & Stability
Parameter Guideline

Storage Store at -20°C under Argon. Highly hygroscopic.

Solubility
Soluble in DCM, THF, MeCN, EtOAc. Reacts

with MeOH/EtOH.

Stability
Decomposes slowly at room temperature

releasing HCl.

Toxicity Corrosive (causes burns). Lachrymator.
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Self-Validating Protocol Tip: Before using the reagent in a critical step, take a small aliquot and

add it to excess benzylamine in DCM. Check by TLC or LCMS. You should see instantaneous

conversion to the benzyl-sulfamide adduct. If the starting material remains or you see only the

sulfonic acid peak, the reagent has hydrolyzed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b6252150?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6252150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

